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Compound of Interest

Compound Name: Arsenic(3+)
CAS No.: 22541-54-4
Cat. No.: B1216213
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of the chemical properties and
reactivity of arsenous acid. It is intended to serve as a core reference for professionals in
research and development who work with or encounter this compound. The document details
its physicochemical characteristics, reactivity profiles, and standard experimental
methodologies, supported by structured data and visual diagrams to facilitate understanding.

Core Chemical Properties

Arsenous acid is an inorganic compound that exists in aqueous solutions.[1][2][3] While it has
the formula H3AsOs, it is more accurately described structurally as As(OH)s.[1] It has not been
isolated as a pure material, but it is significant as the product of the hydrolysis of arsenic
trioxide in water.[1][2][3] As(OH)s is a pyramidal molecule with three hydroxyl groups bonded to
a central arsenic atom.[1][2][3]
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The fundamental properties of arsenous acid are summarized in the table below for easy

reference and comparison.

Property Value Source(s)

Chemical Formula H3AsOs or As(OH)s [1112]

Molar Mass 125.94 g/mol [11[2][3]

Appearance Exist.s only in agueous e
solutions

pKax 9.23-9.29 [11[4][5][6]

pKaz 12.13 [4][6]

pKas 13.40 [41[6]

+0.56 V (for H3AsOa4 + 2H* +

Standard Redox Potential (E°)
2e~ & H3AsOs + H20)

[417]

Solubility of As20s in Water 21 g/L at 25°C (forms H3AsO:s)

[4]

Reactivity Profile

The chemical behavior of arsenous acid is characterized by its weak acidic nature, its

participation in redox reactions, and its high affinity for certain functional groups, which is

central to its toxicological profile.

Acid-Base Reactivity

Arsenous acid is a weak triprotic acid that dissociates in water.[1][2] The addition of a base

deprotonates the acid, forming arsenite ions in a stepwise manner.[1][2][4]

¢ H3AsOs & H* + H2AsOs3~ (pKa1 = 9.2)

e H2AsOs~ = H* + HAsO32~ (pKaz = 12.1)

e« HAsOs2~ = H* + AsOs*~ (pKas = 13.4)
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Due to its amphoteric nature, it can also react with strong acids like HCI to form arsenic
trinalides, such as arsenic trichloride (AsCls).[1]

Redox Reactions

Arsenic in arsenous acid exists in the +3 oxidation state and is readily oxidized to the +5 state
(arsenic acid, HzAsOa4).[3][8]

o Oxidation: Strong oxidizing agents, including concentrated nitric acid, can convert arsenous
acid to arsenic acid.[8][9] A historically and analytically significant reaction is its quantitative
oxidation by iodine in a slightly alkaline solution, which is reversible and pH-dependent.[10]
[11] H3ASOs + Iz + H20 = H3AsOa + 2H+ + 21-[10]

e Reduction: In the presence of strong reducing agents (e.g., Zn/HCI), arsenous acid is
reduced to arsine (AsHs), a highly toxic gas. This reaction is the basis of the historical Marsh
test for arsenic detection.[12]

Coordination Chemistry and Thiol Reactivity

A critical aspect of arsenous acid's reactivity is its interaction with sulfhydryl (thiol) groups. The
trivalent arsenic atom has a high affinity for thiols, particularly vicinal thiols found in proteins
and enzymes.[13][14][15] This binding can form stable covalent bonds, leading to the inhibition
of critical enzymes (e.g., pyruvate dehydrogenase) and disruption of cellular signaling
pathways.[16][17] This mechanism is a primary contributor to its toxicity.[13][15] The
coordination chemistry of arsenous acid itself is less explored, but complexes with metals like
nickel and palladium have been characterized.[18][19]

Experimental Protocols

The following sections detail standardized methodologies for characterizing arsenous acid.

Protocol: Determination of pKai by Potentiometric
Titration

This protocol describes the determination of the first acid dissociation constant (pKazi) of
arsenous acid using potentiometric titration.
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Materials:

0.1 M Arsenous acid solution (prepared from As203)

Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)
Calibrated pH meter and electrode

Magnetic stirrer and stir bar

50 mL burette

250 mL beaker

Methodology:

Preparation: Pipette 100 mL of the 0.1 M arsenous acid solution into the 250 mL beaker. Add
the magnetic stir bar.

Setup: Place the beaker on the magnetic stirrer and immerse the calibrated pH electrode into
the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

Initial Measurement: Begin stirring at a moderate, constant speed. Record the initial pH of
the solution.

Titration: Add the 0.1 M NaOH titrant from the burette in small increments (e.g., 0.5-1.0 mL).
After each addition, allow the pH reading to stabilize before recording the pH and the total
volume of NaOH added.

Equivalence Point: As the pH begins to change more rapidly, reduce the increment volume
(e.g., 0.1-0.2 mL) to precisely map the equivalence point region.

Completion: Continue the titration until the pH has plateaued well past the first equivalence
point.

Analysis: Plot the recorded pH values against the volume of NaOH added. The first
equivalence point is the point of maximum slope on the curve. The half-equivalence point is
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the volume of NaOH that is half of the volume at the equivalence point. The pH at the half-

equivalence point is equal to the pKai.[20]
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Caption: Workflow for pKa determination via potentiometric titration.

Protocol: Quantification by Redox Titration with lodine

This protocol details the determination of arsenous acid concentration via iodometric titration.

Materials:

Arsenous acid solution (analyte)
Standardized 0.1 N lodine (I2) solution
Sodium bicarbonate (NaHCO3)

1% Starch indicator solution

Burette and Erlenmeyer flask
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Methodology:

o Sample Preparation: Pipette a known volume (e.g., 25 mL) of the arsenous acid solution into
an Erlenmeyer flask.

» Buffering: Add approximately 1 g of sodium bicarbonate to the flask and swirl to dissolve.
This maintains a slightly alkaline pH (pH > 8), which is crucial for the reaction to proceed
quantitatively to the right.[10][21]

¢ Indicator: Add 2-3 mL of the starch indicator solution. The solution will be colorless.

« Titration: Titrate the sample with the standardized 0.1 N iodine solution. Swirl the flask
continuously.

o Endpoint: The endpoint is reached upon the first appearance of a persistent, deep blue-black
color, which results from the formation of the starch-iodine complex.

e Calculation: Record the volume of iodine solution used. Calculate the concentration of
arsenous acid based on the 1:1 stoichiometry of the reaction.

Interaction with Cellular Signaling Pathways

The reactivity of arsenous acid with protein thiols is a primary mechanism of its biological and
toxicological effects. This interaction can inhibit enzymes and disrupt critical cellular signaling
cascades, including the MAPK and PI3K/Akt pathways, ultimately leading to effects like
oxidative stress, apoptosis, and carcinogenesis.[13][22][23][24]
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Caption: Mechanism of arsenous acid toxicity via protein thiol binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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